Cas no 850934-49-5 (1-benzyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-3-(3,4,5-trimethoxyphenyl)methylthiourea)
1-benzyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-3-(3,4,5-trimethoxyphenyl)methylthiourea Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-3-(3,4,5-trimethoxyphenyl)methylthiourea
- 3-benzyl-1-(2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl)-1-(3,4,5-trimethoxybenzyl)thiourea
- Thiourea, N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-N'-(phenylmethyl)-N-[(3,4,5-trimethoxyphenyl)methyl]-
- AKOS001497384
- F0591-1950
- 1-BENZYL-3-[2-(5-METHOXY-2-METHYL-1H-INDOL-3-YL)ETHYL]-3-[(3,4,5-TRIMETHOXYPHENYL)METHYL]THIOUREA
- 3-benzyl-1-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-1-[(3,4,5-trimethoxyphenyl)methyl]thiourea
- 850934-49-5
-
- Inchi: 1S/C30H35N3O4S/c1-20-24(25-17-23(34-2)11-12-26(25)32-20)13-14-33(30(38)31-18-21-9-7-6-8-10-21)19-22-15-27(35-3)29(37-5)28(16-22)36-4/h6-12,15-17,32H,13-14,18-19H2,1-5H3,(H,31,38)
- InChI Key: JEJRZNVWOGRYNC-UHFFFAOYSA-N
- SMILES: N(CCC1C2=C(NC=1C)C=CC(OC)=C2)(CC1=CC(OC)=C(OC)C(OC)=C1)C(NCC1=CC=CC=C1)=S
Computed Properties
- Exact Mass: 533.23482778g/mol
- Monoisotopic Mass: 533.23482778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 38
- Rotatable Bond Count: 11
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 100Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 706.1±70.0 °C(Predicted)
- pka: 15.04±0.70(Predicted)
1-benzyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-3-(3,4,5-trimethoxyphenyl)methylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0591-1950-2μmol |
1-benzyl-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-[(3,4,5-trimethoxyphenyl)methyl]thiourea |
850934-49-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0591-1950-5μmol |
1-benzyl-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-[(3,4,5-trimethoxyphenyl)methyl]thiourea |
850934-49-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0591-1950-1mg |
1-benzyl-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-[(3,4,5-trimethoxyphenyl)methyl]thiourea |
850934-49-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0591-1950-2mg |
1-benzyl-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-[(3,4,5-trimethoxyphenyl)methyl]thiourea |
850934-49-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0591-1950-3mg |
1-benzyl-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-[(3,4,5-trimethoxyphenyl)methyl]thiourea |
850934-49-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0591-1950-4mg |
1-benzyl-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-[(3,4,5-trimethoxyphenyl)methyl]thiourea |
850934-49-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0591-1950-5mg |
1-benzyl-3-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-3-[(3,4,5-trimethoxyphenyl)methyl]thiourea |
850934-49-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
1-benzyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-3-(3,4,5-trimethoxyphenyl)methylthiourea Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 1-benzyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-3-(3,4,5-trimethoxyphenyl)methylthiourea
1-Benzyl-3-2-(5-Methoxy-2-Methyl-1H-Indol-3-Yl)Ethyl-3-(3,4,5-TriMethoxyPhenyl)MethylThiourea
The compound with CAS No. 850934-49-5, known as 1-benzyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-3-(3,4,5-trimethoxyphenyl)methylthiourea, is a complex organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural features and promising bioactivity profiles. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers in drug discovery and development.
The molecular structure of this compound is characterized by the presence of a thiourea group, which is known for its versatility in chemical reactions and biological interactions. The benzyl group adds stability to the molecule, while the indole moiety contributes to its potential pharmacological activity. The trimethoxyphenyl group further enhances the molecule's solubility and bioavailability, making it an attractive candidate for therapeutic applications.
Recent research has focused on the antioxidant properties of this compound. Studies have shown that the trimethoxyphenyl group plays a crucial role in scavenging free radicals, thereby protecting cells from oxidative stress. This property makes it a potential candidate for use in antioxidant therapies and skincare products.
In addition to its antioxidant activity, this compound has demonstrated significant anti-inflammatory effects in preclinical models. The indole moiety has been implicated in modulating inflammatory pathways, suggesting its potential use in treating inflammatory diseases such as arthritis and neuroinflammation.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient methods to synthesize this compound using green chemistry principles, reducing environmental impact while maintaining high yields.
Furthermore, the bioavailability of this compound has been studied extensively. Its ability to cross cellular membranes efficiently suggests that it could be used as a drug delivery agent or as a component in targeted therapies.
The toxicological profile of this compound has also been evaluated. Preliminary studies indicate that it exhibits low toxicity at therapeutic doses, making it a safer option for clinical applications compared to other similar compounds.
In conclusion, the compound with CAS No. 850934-49-5 represents a promising advancement in the field of organic chemistry and pharmacology. Its unique structure, combined with its diverse biological activities, positions it as a valuable tool for future research and development in therapeutic interventions.
850934-49-5 (1-benzyl-3-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-3-(3,4,5-trimethoxyphenyl)methylthiourea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)